Cas no 56427-44-2 (Benzoic acid, 2-ethyl-, ethyl ester)

• Product Name: Benzoic acid, 2-ethyl-, ethyl ester
• CAS No: 56427-44-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 348896
• Update Time: 2025-04-19

Benzoic acid, 2-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Ethylbenzoic acid ethyl ester
• Benzoic acid, 2-ethyl-, ethyl ester

• Inchi： 1S/C11H14O2/c1-3-9-7-5-6-8-10(9)11(12)13-4-2/h5-8H,3-4H2,1-2H3
• InChI Key： XSXVXSCMWUJXOS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1CC)=O

Computed Properties

• Exact Mass: 178.09942
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 26.3